N-(3,5-dichlorophenyl)-4-[(dimethylamino)sulfonyl]benzamide

• IUPAC Name: N-(3,5-dichlorophenyl)-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C15H14Cl2N2O3S/c1-19(2)23(21,22)14-5-3-10(4-6-14)15(20)18-13-8-11(16)7-12(17)9-13/h3-9H,1-2H3,(H,18,20)
• InChI Key: VKMHUIMUXUXYFB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C15H14Cl2N2O3S
• Molecular Weight: 373.3 g/mol

Description

N-(3,5-dichlorophenyl)-4-[(dimethylamino)sulfonyl]benzamide, commonly known as DIDS, is a chemical compound that has been extensively studied for its various applications in scientific research. DIDS is a sulfonamide compound that is widely used as an inhibitor of several ion channels and transporters.

Mechanism of Action

The mechanism of action of DIDS involves the inhibition of several ion channels and transporters. DIDS binds to the extracellular domain of the anion exchanger and the CFTR channel, thereby inhibiting their activity. DIDS has also been shown to inhibit the activity of several other ion channels and transporters, including the chloride-bicarbonate exchanger and the volume-sensitive outwardly rectifying anion channel.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DIDS are diverse and depend on the specific ion channels and transporters that are inhibited. DIDS has been shown to inhibit the secretion of fluid in the lungs, pancreas, and intestine by inhibiting the activity of the CFTR channel. DIDS has also been shown to inhibit the activity of the anion exchanger, thereby affecting the pH regulation of the cells. DIDS has been shown to affect the activity of several other ion channels and transporters, including the chloride-bicarbonate exchanger and the volume-sensitive outwardly rectifying anion channel.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using DIDS in lab experiments is its specificity towards several ion channels and transporters. DIDS has been extensively studied and characterized for its inhibitory effects on these ion channels and transporters, making it a valuable tool for studying their functions. However, the use of DIDS in lab experiments also has some limitations. DIDS is a sulfonamide compound that can affect the pH of the cells, making it difficult to interpret the results of the experiments. Additionally, DIDS can also affect the activity of other ion channels and transporters, making it challenging to isolate the effects of DIDS on a specific ion channel or transporter.

Future Directions

There are several future directions for the study of DIDS. One of the significant future directions is the development of more specific inhibitors of the ion channels and transporters that are inhibited by DIDS. Another future direction is the investigation of the effects of DIDS on the activity of ion channels and transporters in different cell types and tissues. Additionally, the use of DIDS in the treatment of various diseases, such as cystic fibrosis and hypertension, is an area of active research. Overall, the study of DIDS has significant implications for our understanding of ion channel and transporter function and the development of novel therapeutic agents.

Synthesis Methods

The synthesis of DIDS involves the reaction of 3,5-dichloroaniline with chlorosulfonic acid, followed by the reaction with dimethylamine. The resulting product is then reacted with 4-aminobenzoic acid to yield DIDS. The synthesis of DIDS is a multistep process that requires careful handling of the reagents and strict adherence to the reaction conditions.

Scientific Research Applications

DIDS has been extensively used in scientific research for its various applications. One of the most significant applications of DIDS is its use as an inhibitor of several ion channels and transporters. DIDS has been shown to inhibit the activity of the anion exchanger, which plays a crucial role in regulating the pH of the cells. DIDS has also been shown to inhibit the activity of the cystic fibrosis transmembrane conductance regulator (CFTR), which is a chloride channel that is involved in the regulation of fluid secretion in several organs, including the lungs, pancreas, and intestine.